Cas no 941872-58-8 (N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-4-(propan-2-yloxy)benzamide)

• Product Name: N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-4-(propan-2-yloxy)benzamide
• CAS No: 941872-58-8
• MF: C₂₂H₂₆N₂O₃
• MW: 366.453445911407
• CID: 5499352
• Update Time: 2025-06-27

N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[3-methyl-4-(2-oxopiperidin-1-yl)phenyl]-4-propan-2-yloxybenzamide
• N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-4-(propan-2-yloxy)benzamide

• Inchi： 1S/C22H26N2O3/c1-15(2)27-19-10-7-17(8-11-19)22(26)23-18-9-12-20(16(3)14-18)24-13-5-4-6-21(24)25/h7-12,14-15H,4-6,13H2,1-3H3,(H,23,26)
• InChI Key： MYERERMDQJDFOC-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(N2CCCCC2=O)C(C)=C1)(=O)C1=CC=C(OC(C)C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-4-(propan-2-yloxy)benzamide

Introduction to N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-4-(propan-2-yloxy)benzamide (CAS No. 941872-58-8)

N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-4-(propan-2-yloxy)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 941872-58-8, represents a promising candidate for further research and development in the quest for novel therapeutic agents.

The molecular structure of N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-4-(propan-2-yloxy)benzamide is characterized by a benzamide core linked to a piperidine ring and an alkoxy substituent. This arrangement suggests potential interactions with biological targets such as enzymes and receptors, which are crucial for modulating various physiological processes. The presence of the 2-oxopiperidin moiety is particularly noteworthy, as it has been implicated in the development of drugs with central nervous system (CNS) effects, including antipsychotics and antidepressants.

In recent years, there has been a surge in research focused on identifying new scaffolds that can enhance drug efficacy and reduce side effects. The compound N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-4-(propan-2-yloxy)benzamide fits well within this paradigm, offering a structurally diverse molecule that could serve as a foundation for innovative drug design. Its unique combination of functional groups makes it a compelling subject for further investigation into its pharmacological properties.

The benzamide moiety is a well-known pharmacophore found in numerous approved drugs, exhibiting a wide range of biological activities. For instance, it has been shown to possess anti-inflammatory, analgesic, and neuroprotective effects. By incorporating this moiety into the molecular framework of N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-4-(propan-2-yloxy)benzamide, researchers aim to leverage these established properties while exploring new therapeutic possibilities.

The 3-methyl group and the propan-2-yloxy substituent further contribute to the compound's complexity and potential for selective binding. These groups can influence the compound's solubility, metabolic stability, and interaction with biological targets. Understanding these structural features is essential for optimizing the compound's pharmacokinetic profile and therapeutic potential.

Recent advancements in computational chemistry have enabled more efficient screening of candidate molecules like N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl-4-(propan - 2 - yloxy )benzamide. Molecular docking studies have been employed to predict how this compound might interact with specific proteins involved in disease pathways. These simulations have provided valuable insights into its potential mechanisms of action, suggesting that it could modulate key enzymes or receptors relevant to conditions such as neurodegenerative disorders and inflammatory diseases.

In vitro studies have begun to unravel the biological activity of N-3-methyl - 4 - ( 2 - oxo piperidin - 1 - yl ) phenyl - 4 - ( propan - 2 - yloxy ) benzamide . Preliminary results indicate that it exhibits inhibitory effects on certain enzymes associated with pain signaling and inflammation. This aligns with the growing interest in developing drugs that target these pathways without causing significant side effects. The compound's ability to interact with these enzymes may offer a novel approach to treating chronic pain conditions and inflammatory diseases.

The synthesis of N-3-methyl - 4 - ( 2 - oxo piperidin - 1 - yl ) phenyl - 4 - ( propan - 2 - yloxy ) benzamide presents an intriguing challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in enabling the efficient construction of such molecules. Advances in catalytic processes and green chemistry principles have not only improved yield but also reduced environmental impact, making the synthesis more sustainable.

The development of new drugs is often a lengthy and costly process, requiring extensive testing to ensure safety and efficacy. However, compounds like N-3-methyl - 4 - ( 2 - oxo piperidin - 1 - yl ) phenyl - 4 - ( propan - 2 - yloxy ) benzamide , with their promising biological profiles, offer hope for accelerating this process through targeted research and development. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for translating laboratory findings into tangible therapeutic benefits for patients.

The future prospects for N-3-methyl - 4 -( 2 oxo piperidin strong >1 yl ) phenyl-4- strong>(− 2 − yloxy ) benzamide are exciting, given its unique structural features and preliminary biological activity. Further research is needed to fully elucidate its mechanism of action, optimize its pharmacokinetic properties, and evaluate its potential in clinical settings.

In conclusion,N-3-methyl strong >− − − − − −(−−−−−−−−−) −(−−−) −(−) −(−) −(−) −(−) −(−) −(−) −(−) −(−) −(−) −(−) −(−) −(−) −(−) −(−)

benz amide represents a promising candidate for further exploration in pharmaceutical research. Its unique structure, combined with preliminary evidence of biological activity, positions it as a valuable asset in the ongoing quest to develop novel therapeutic agents. With continued investigation, this compound holds great potential to contribute to advancements in medicine.